Cas no 1256360-22-1 (5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

5-Methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a boronic ester derivative of indole, featuring two pinacol boronate groups at the 2- and 7-positions. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic frameworks. The electron-donating methoxy group enhances reactivity and stability, while the pinacol boronate moieties ensure efficient transmetalation under mild conditions. Its high purity and well-defined structure make it suitable for pharmaceutical and materials science applications, particularly in constructing indole-based scaffolds. The compound’s stability under ambient conditions facilitates handling and storage, ensuring consistent performance in synthetic workflows.
5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure
1256360-22-1 structure
Product Name:5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:1256360-22-1
MF:C21H31B2NO5
MW:399.096546411514
MDL:MFCD15474883
CID:828569
PubChem ID:53217243
Update Time:2025-06-21

5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • (5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-7-yl)boronic acid
    • 5-METHOXYINDOLE--2,7-DIBORONIC ACID, PINACOL ESTER
    • 5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
    • DTXSID00682340
    • CS-0175537
    • SB32270
    • G67631
    • 1256360-22-1
    • MFCD15474883
    • 5-Methoxyindole--2,7-diboronic acid,pinacol ester
    • BS-26604
    • MDL： MFCD15474883
    • Inchi： 1S/C21H31B2NO5/c1-18(2)19(3,4)27-22(26-18)15-12-14(25-9)10-13-11-16(24-17(13)15)23-28-20(5,6)21(7,8)29-23/h10-12,24H,1-9H3
    • InChI Key： OEKIATPCAQZJSA-UHFFFAOYSA-N
    • SMILES： O1B(C2C=C(C=C3C=C(B4OC(C)(C)C(C)(C)O4)NC=23)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 399.23900
  • Monoisotopic Mass: 399.2388334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.9Ų

Experimental Properties

  • PSA: 61.94000
  • LogP: 2.77490

5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methoxy-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0082P-1g
5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
 1256360-22-1 98%
1g
 3816.19CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0082P-5g
5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
 1256360-22-1 98%
5g
 13992.7CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0082P-500mg
5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
 1256360-22-1 98%
500mg
 2332.12CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0082P-250mg
5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
 1256360-22-1 98%
250mg
 1594.32CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0082P-100mg
5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
 1256360-22-1 98%
100mg
 1221.18CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0082P-50mg
5-Methoxy-1H-indole-2,7-diboronic acid pinacol ester
 1256360-22-1 98%
50mg
 1034.61CNY 2021-05-07
TRC
M269833-10mg
5-Methoxyindole--2,7-Diboronic Acid, Pinacol Ester
 1256360-22-1
10mg
 $ 50.00 2022-06-04
TRC
M269833-50mg
5-Methoxyindole--2,7-Diboronic Acid, Pinacol Ester
 1256360-22-1
50mg
 $ 160.00 2022-06-04
TRC
M269833-100mg
5-Methoxyindole--2,7-Diboronic Acid, Pinacol Ester
 1256360-22-1
100mg
 $ 230.00 2022-06-04
abcr
AB273884-250 mg
5-Methoxyindole--2,7-diboronic acid, pinacol ester, 96%; .
 1256360-22-1 96%
250mg
 €171.30 2023-04-26

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